molecular formula C41H56N8O7 B15388567 Unguisin E

Unguisin E

Cat. No.: B15388567
M. Wt: 772.9 g/mol
InChI Key: NZNSTOHSZZLSNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Unguisin E is a cyclic heptapeptide containing γ-aminobutyric acid (GABA), a non-proteinogenic amino acid, within its macrocyclic structure. It was first isolated from the marine-derived fungus Aspergillus sp. AF119 and later identified in Mucor irregularis and Aspergillus candidus NF2412 . Structurally, it shares the core scaffold of the unguisin family—cyclo(ᴅ-Ala-ᴅ-Val-ʟ-Leu-ᴅ-Phe-ᴅ-Ala-ᴅ-Trp-GABA)—with variations in amino acid residues at specific positions.

Properties

Molecular Formula

C41H56N8O7

Molecular Weight

772.9 g/mol

IUPAC Name

3-(1H-indol-3-ylmethyl)-6,18-dimethyl-12-(1-phenylethyl)-9,15-di(propan-2-yl)-1,4,7,10,13,16,19-heptazacyclotricosane-2,5,8,11,14,17,20-heptone

InChI

InChI=1S/C41H56N8O7/c1-22(2)33-39(54)45-26(7)36(51)46-31(20-28-21-43-30-17-12-11-16-29(28)30)38(53)42-19-13-18-32(50)44-25(6)37(52)47-34(23(3)4)40(55)49-35(41(56)48-33)24(5)27-14-9-8-10-15-27/h8-12,14-17,21-26,31,33-35,43H,13,18-20H2,1-7H3,(H,42,53)(H,44,50)(H,45,54)(H,46,51)(H,47,52)(H,48,56)(H,49,55)

InChI Key

NZNSTOHSZZLSNP-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCCCC(=O)N1)CC2=CNC3=CC=CC=C32)C)C(C)C)C(C)C4=CC=CC=C4)C(C)C

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison Within the Unguisin Family

The unguisin family comprises cyclic heptapeptides with conserved GABA residues but divergent amino acid substitutions at positions 2–5. For example:

  • Unguisin A : Contains Phe-4 and shows high affinity for phosphate and pyrophosphate anions .
  • Unguisin B : Replaces Phe-4 with Val-4, reducing anion-binding activity but retaining weak antimicrobial properties .
  • Unguisin J : Features Phe-4 (like Unguisin A) but differs in stereochemistry at other residues, isolated from Aspergillus heteromorphus CBS 117.55 .
  • Unguisin E : Structural details are less defined, but it is distinguished by its isolation from multiple fungal genera (Aspergillus, Mucor) .

Table 1: Structural Variations in Unguisins

Compound Source Key Residue Variations Bioactivity
Unguisin A Emericella unguis, Aspergillus unguis Phe-4, conserved GABA Anion receptor (phosphate)
Unguisin B Aspergillus heteromorphus Val-4 Weak antimicrobial
Unguisin E Aspergillus candidus, Mucor irregularis Undefined substitutions Not reported
Unguisin J Aspergillus heteromorphus Phe-4, distinct stereochemistry Undetermined
Comparison with Non-Unguisin Cyclic Heptapeptides
  • Cordyheptapeptides A-E : Isolated from Cordyceps and Acremonium persicinum, these exhibit cytotoxic activity (IC₅₀ < 10 μM) against cancer cells, unlike unguisins .
  • Phallotoxins : Bicyclic heptapeptides from Amanita phalloides; act as potent toxins by binding actin, a mechanism absent in unguisins .
  • Virotoxins : Contain sulfur-substituted tryptophan, conferring neurotoxic effects, whereas unguisins lack sulfur modifications .

Table 2: Bioactivity of Cyclic Heptapeptides

Compound Source Key Feature Bioactivity
Unguisin A Aspergillus unguis GABA, Phe-4 Anion binding
Cordyheptapeptide C Acremonium persicinum Cytotoxic residues IC₅₀ = 4.2 μM (HepG2)
Phalloidin Amanita phalloides Bicyclic, RiPPs Actin disruption
Scytalidamide A Acremonium sp. Chlorinated tryptophan IC₅₀ = 2.7 μM (HCT-116)
Taxonomic Distribution

Unguisin E is unique in its broad host range, spanning Aspergillus, Mucor, and Acremonium , whereas other unguisins are restricted to specific Aspergillus strains. This suggests horizontal gene transfer or convergent evolution in NRPS clusters.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.